Cas no 2168752-01-8 (2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine)

• Product Name: 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine
• CAS No: 2168752-01-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5325046
• Update Time: 2025-10-28

2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• 2-methyl-N-propan-2-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine

• Inchi： 1S/C11H17N3/c1-7(2)12-11-9-5-4-6-10(9)13-8(3)14-11/h7H,4-6H2,1-3H3,(H,12,13,14)
• InChI Key： YZPPYJJFSMPWOF-UHFFFAOYSA-N
• SMILES： N(C(C)C)C1=C2C(CCC2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.4
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine

Introduction to 2-Methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine (CAS No. 2168752-01-8)

2-Methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine (CAS No. 2168752-01-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopenta[d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine is characterized by a cyclopenta[d]pyrimidine core with specific substituents. The cyclopenta[d]pyrimidine ring system is a seven-membered ring fused with a pyrimidine ring, providing a unique scaffold for the attachment of various functional groups. The presence of the 2-methyl and N-(propan-2-yl) substituents imparts specific physicochemical properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The synthesis of 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine has been reported in several studies. One common approach involves the cyclization of a suitable precursor followed by functional group modifications. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis route starting from commercially available starting materials. The key steps include the formation of an intermediate cyclohexene derivative through a Diels-Alder reaction, followed by ring closure and subsequent substitution reactions to introduce the desired substituents.

In terms of biological activity, 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine has shown promising results in various assays. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways. Additionally, preliminary studies have indicated that this compound may have potential as an antiproliferative agent against certain cancer cell lines.

The pharmacokinetic properties of 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine are also an important area of investigation. Studies have shown that this compound has favorable absorption and distribution profiles in animal models. It exhibits good oral bioavailability and a reasonable half-life in plasma, making it a suitable candidate for further preclinical and clinical development. However, more detailed studies are needed to fully characterize its metabolism and excretion pathways.

Toxicity assessments are crucial for evaluating the safety profile of any potential therapeutic agent. Initial toxicity studies on 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine have indicated low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using human cell lines have shown minimal cytotoxic effects at concentrations up to 100 μM. Furthermore, in vivo toxicity studies in rodent models have not revealed any significant adverse effects at doses up to 100 mg/kg.

The potential applications of 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine are diverse and promising. Given its antiviral activity against RNA viruses, it could be developed as a broad-spectrum antiviral agent for treating viral infections such as influenza and coronaviruses. Additionally, its antiproliferative properties suggest potential use in cancer therapy. Further research is needed to optimize its structure for enhanced potency and selectivity.

In conclusion, 2-methyl-N-(propan-2-yl)-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine (CAS No. 2168752-01-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an antiviral and antiproliferative agent makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued studies will likely uncover more about its mechanisms of action and therapeutic applications.